1-Bromo-4-(but-3-en-1-yloxy)benzene
Overview
Description
1-Bromo-4-(but-3-en-1-yloxy)benzene is a chemical compound with the molecular formula C10H11BrO and a molecular weight of 227.1 . It is used in various chemical reactions due to its unique structure and properties .
Synthesis Analysis
The synthesis of 1-Bromo-4-(but-3-en-1-yloxy)benzene can be achieved through several methods. One common method involves the use of Friedel-Crafts acylation followed by a Clemmensen Reduction . The order of reactions is critical for the success of the overall scheme .Molecular Structure Analysis
The molecular structure of 1-Bromo-4-(but-3-en-1-yloxy)benzene consists of a benzene ring with a bromine atom and a but-3-en-1-yloxy group attached to it . The presence of these functional groups gives the molecule its unique properties and reactivity .Physical And Chemical Properties Analysis
1-Bromo-4-(but-3-en-1-yloxy)benzene has a predicted boiling point of 269.7±23.0 °C and a predicted density of 1.303±0.06 g/cm3 . These properties can affect how the compound behaves in different environments and how it reacts with other compounds .Scientific Research Applications
Preparation of 4-(3-butenyloxy)benzoic Acid
“1-Bromo-4-(but-3-en-1-yloxy)benzene” is used in the preparation of 4-(3-butenyloxy)benzoic acid . This compound has potential applications in the production of polymers and coatings.
Synthesis of Largazole
This compound is used in the synthesis of largazole , a potent inhibitor of histone deacetylases. Largazole has shown promise in preclinical studies for the treatment of various cancers.
Production of Gymnodimine
“1-Bromo-4-(but-3-en-1-yloxy)benzene” is used in double alkylation of lactams followed by Grubbs ring-closing metathesis to yield gymnodimine . Gymnodimine is a marine toxin that has been studied for its potential use in medical research.
Mechanism of Action
Safety and Hazards
Handling 1-Bromo-4-(but-3-en-1-yloxy)benzene requires caution. It has been classified with the GHS07 pictogram and carries the signal word "Warning" . Hazard statements include H302, H312, H315, H319, H332, and H335, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation . Appropriate safety measures should be taken when handling this compound .
properties
IUPAC Name |
1-bromo-4-but-3-enoxybenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO/c1-2-3-8-12-10-6-4-9(11)5-7-10/h2,4-7H,1,3,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTMRYLBPHDSRCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCOC1=CC=C(C=C1)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-4-(but-3-en-1-yloxy)benzene | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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